Cas no 2034594-14-2 (N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-5-chloro-2-methoxybenzene-1-sulfonamide)

• Product Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-5-chloro-2-methoxybenzene-1-sulfonamide
• CAS No: 2034594-14-2
• MF: C₁₇H₁₆ClNO₄S₂
• MW: 397.8962
• CID: 5352824
• Update Time: 2025-10-31

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-5-chloro-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-5-chloro-2-methoxybenzenesulfonamide
• N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-5-chloro-2-methoxybenzenesulfonamide
• N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-5-chloro-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C17H16ClNO4S2/c1-23-15-7-6-11(18)8-17(15)25(21,22)19-9-14(20)13-10-24-16-5-3-2-4-12(13)16/h2-8,10,14,19-20H,9H2,1H3
• InChI Key： VAXZSXQVGGWMIR-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C(C=1[H])S(N([H])C([H])([H])C([H])(C1=C([H])SC2=C([H])C([H])=C([H])C([H])=C12)O[H])(=O)=O)OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 541
• XLogP3: 3.3
• Topological Polar Surface Area: 112

Additional information on N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-5-chloro-2-methoxybenzene-1-sulfonamide

Professional Introduction to N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-5-chloro-2-methoxybenzene-1-sulfonamide (CAS No. 2034594-14-2)

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-5-chloro-2-methoxybenzene-1-sulfonamide, identified by its CAS number 2034594-14-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a benzothiophenyl moiety and a sulfonamide group, make it a promising candidate for further investigation in drug discovery and development.

The benzothiophenyl group is a heterocyclic aromatic ring system that has been extensively studied for its role in various pharmacological applications. Its unique electronic and steric properties contribute to the compound's potential interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents. In particular, the sulfur atom in the benzothiophene ring can engage in hydrogen bonding and other non-covalent interactions, which are critical for binding affinity and specificity.

The sulfonamide functional group (-SO₂NH₂) is another key feature of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-5-chloro-2-methoxybenzene-1-sulfonamide. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the sulfonamide group in this compound suggests that it may exhibit similar effects, although this remains to be fully elucidated through rigorous experimental studies.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. These compounds have shown promise in preclinical studies for their ability to modulate various biological pathways. For instance, sulfonamides have been explored as inhibitors of enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase, which are implicated in diseases like cancer and infectious disorders.

The structural motif of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-5-chloro-2-methoxybenzene-1-sulfonamide also incorporates hydroxyl and chloro substituents, which can further influence its pharmacological properties. The hydroxyl group (-OH) can participate in hydrogen bonding, enhancing interactions with biological targets, while the chloro group (-Cl) may affect electronic distribution and metabolic stability. These substituents contribute to the compound's overall chemical diversity and potential for selective binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-5-chloro-2-methoxybenzene-1-sulfonamide to biological targets. These computational approaches have been instrumental in identifying lead compounds for drug development pipelines. By leveraging these techniques, scientists can optimize the structure of this compound to enhance its potency and selectivity.

The synthesis of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-5-chloro-2-methoxybenzene-1-sulfonamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the benzothiophenyl moiety typically begins with cyclization reactions followed by functional group transformations to introduce the sulfonamide group. The presence of both hydroxyl and chloro substituents necessitates careful handling during synthesis to prevent unwanted side reactions.

In conclusion, N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-5-chloro-2-methoxybenzene-1-sulfonamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the benzothiophenyl moiety and sulfonamide group, suggest potential applications in modulating various biological pathways. With ongoing advancements in synthetic chemistry and computational modeling, this compound holds great promise for future therapeutic developments.